Cas no 1027514-02-8 (2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid
• CAS No: 1027514-02-8
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• MDL: MFCD11007704
• CID: 4568581
• PubChem ID: 39058307
• Update Time: 2025-05-25

2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Difluoro-(4-methoxy-3,5-dimethylphenyl)acetic acid
• Benzeneacetic acid, α,α-difluoro-4-methoxy-3,5-dimethyl-
• 2,2-Difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid
• 2,2-difluoro-2-(3,5-dimethyl-4-methoxyphenyl)acetic acid
• 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid

• MDL： MFCD11007704
• Inchi： 1S/C11H12F2O3/c1-6-4-8(11(12,13)10(14)15)5-7(2)9(6)16-3/h4-5H,1-3H3,(H,14,15)
• InChI Key： PAMQQMYYJSIYRE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C1=CC(C)=C(OC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic Acid (CAS No. 1027514-02-8)

2,2-Difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroacetic acid moiety attached to a methoxy- and dimethyl-substituted phenyl ring, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1027514-02-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid has surged due to their enhanced metabolic stability and bioavailability. These properties are particularly relevant in drug discovery, where fluorine incorporation is a common strategy to optimize lead compounds. Searches for "fluorinated drug intermediates" and "CAS 1027514-02-8 applications" reflect growing interest in this niche. The compound's methoxy and dimethyl groups further contribute to its lipophilicity, a trait often explored in central nervous system (CNS) drug development.

From a synthetic perspective, 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid exemplifies the convergence of organofluorine chemistry and aromatic substitution techniques. Laboratories frequently query "synthesis of difluoroacetic acid derivatives" or "1027514-02-8 purity analysis," underscoring its technical relevance. Advanced purification methods such as preparative HPLC and recrystallization are typically employed to achieve the high purity (>98%) required for research applications. The compound's stability under ambient conditions makes it preferable for long-term storage, another frequently searched topic among chemists.

Environmental and regulatory considerations are increasingly shaping discussions around specialty chemicals like CAS 1027514-02-8. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile remain subjects of academic investigation. Queries such as "green chemistry alternatives for fluorinated compounds" highlight the industry's shift toward sustainable practices. Notably, the methoxy group in this compound may influence its environmental persistence, a detail often explored in structure-activity relationship (SAR) studies.

The commercial landscape for 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid reflects broader trends in fine chemical supply chains. With "bulk suppliers of CAS 1027514-02-8" being a common search term, manufacturers emphasize GMP compliance and batch-to-batch consistency. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely referenced in certificates of analysis (CoA), addressing another frequent researcher concern: "how to verify 1027514-02-8 authenticity."

Emerging applications in material science have expanded the compound's utility beyond traditional domains. Its aromatic-fluorine synergy is being investigated for liquid crystal formulations and polymeric additives, topics generating traction in patent literature. This interdisciplinary potential answers frequent queries like "non-pharmaceutical uses of difluoroacetic acid derivatives," positioning 1027514-02-8 as a versatile building block in innovation-driven industries.

For researchers navigating structure-property relationships, the electron-withdrawing effects of the difluoro moiety in 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid offer compelling case studies. Computational chemistry searches often include terms like "DFT calculations on fluorinated aromatics," reflecting the compound's role in validating theoretical models. Such studies frequently correlate with experimental data on pKa values and solubility parameters, key metrics in formulation science.

In conclusion, 2,2-difluoro-2-(4-methoxy-3,5-dimethylphenyl)acetic acid (CAS No. 1027514-02-8) represents a multifaceted tool for modern chemistry. Its intersection with drug design, environmental science, and advanced materials ensures continued relevance in both academic and industrial settings. As search trends evolve toward "tailored fluorination strategies" and "CAS registry number applications," this compound stands poised to address future challenges in molecular innovation.